Cas no 1549241-15-7 (3-ethyl-1-(2-fluorophenyl)pentan-1-amine)

• Product Name: 3-ethyl-1-(2-fluorophenyl)pentan-1-amine
• CAS No: 1549241-15-7
• MF: C₁₃H₂₀FN
• MW: 209.303007125854
• MDL: MFCD24331171
• CID: 5151563
• PubChem ID: 82923513
• Update Time: 2025-11-06

3-ethyl-1-(2-fluorophenyl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-(2-ethylbutyl)-2-fluoro-
• 3-ethyl-1-(2-fluorophenyl)pentan-1-amine

• MDL： MFCD24331171
• Inchi： 1S/C13H20FN/c1-3-10(4-2)9-13(15)11-7-5-6-8-12(11)14/h5-8,10,13H,3-4,9,15H2,1-2H3
• InChI Key： VKCKPOQYFWWNGC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1F)(N)CC(CC)CC

Additional information on 3-ethyl-1-(2-fluorophenyl)pentan-1-amine

3-ethyl-1-(2-fluorophenyl)pentan-1-amine (CAS No. 1549241-15-7): An Overview

3-ethyl-1-(2-fluorophenyl)pentan-1-amine (CAS No. 1549241-15-7) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical research. This compound is characterized by its 3-ethyl and 2-fluorophenyl substituents, which confer specific properties that make it an interesting subject for scientific investigation.

The molecular formula of 3-ethyl-1-(2-fluorophenyl)pentan-1-amine is C₁₂H₁₆FN, and its molecular weight is approximately 197.26 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a distinct odor. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol, methanol, and dichloromethane. These physical properties make it suitable for use in a variety of chemical reactions and processes.

In the realm of pharmaceutical research, 3-ethyl-1-(2-fluorophenyl)pentan-1-amine has been explored for its potential as a lead compound in the development of new drugs. Recent studies have shown that compounds with similar structures exhibit promising pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that derivatives of 3-ethyl-1-(2-fluorophenyl)pentan-1-amine demonstrated significant anti-inflammatory activity in vitro and in vivo models.

The 2-fluorophenyl substituent in 3-ethyl-1-(2-fluorophenyl)pentan-1-amine plays a crucial role in modulating its biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic compounds, which can improve their pharmacokinetic properties. This makes 3-ethyl-1-(2-fluorophenyl)pentan-1-amine an attractive candidate for further optimization and development as a therapeutic agent.

In addition to its potential pharmaceutical applications, 3-ethyl-1-(2-fluorophenyl)pentan-1-amine has also been studied for its use in materials science. Researchers have investigated its properties as a functional monomer for the synthesis of advanced polymers and coatings. The presence of the 3-ethyl group provides additional flexibility and reactivity, which can be harnessed to create materials with tailored mechanical and thermal properties.

The synthesis of 3-ethyl-1-(2-fluorophenyl)pentan-1-amine typically involves multi-step reactions starting from readily available precursors. One common approach is the reaction of 2-fluorobenzaldehyde with 3-aminoheptane followed by an alkylation step to introduce the 3-ethyl group. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

Safety considerations are paramount when handling 3-ethyl-1-(2-fluorophenyl)pentan-1-amine. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to avoid skin contact and inhalation. Laboratory personnel should use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

In conclusion, 3-ethyl-1-(2-fluorophenyl)pentan-1-amine (CAS No. 1549241-15-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical research. Its unique chemical structure and favorable physical properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and uses for this compound will be discovered, contributing to the advancement of science and technology.